- Elucidating the role of NiMoS-USY during the hydrotreatment of Kraft lignin, Chemical Engineering Journal (Amsterdam, 2022, 442,
Cas no 3855-26-3 (2-Ethyl-4-methylphenol)
2-Ethyl-4-methylphenol structure
2-Ethyl-4-methylphenol Properties
Names and Identifiers
-
- Phenol,2-ethyl-4-methyl-
- 2-ethyl-4-methylphenol
- 2-ethyl-p-cresol
- p-Cresol, 2-ethyl-
-
- AVVVXUXMKWPKAJ-UHFFFAOYSA-N
- InChI=1S/C9H12O/c1-3-8-6-7(2)4-5-9(8)10/h4-6,10H,3H2,1-2H3
- C(C1C=C(C)C=CC=1O)C
Computed Properties
- 136.08886
- 1
- 1
- 1
- 10
- 101
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- 3
- 0
Experimental Properties
- 20.23
- 1.5145 (estimate)
- 222.4°C
- 25.7°C
- 0.9809 (estimate)
2-Ethyl-4-methylphenol Price
2-Ethyl-4-methylphenol Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Molybdenum , Nickel , Sulfide Solvents: Hexadecane ; 5 h, 35 bar, 25 °C
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 250 h
Reference
Catalytic pyrolysis of lignin over hierarchical HZSM 5 zeolites prepared by post-treatment with alkaline solutions
,
Journal of Analytical and Applied Pyrolysis,
2019,
137,
86-95
2-Ethyl-4-methylphenol Raw materials
2-Ethyl-4-methylphenol Preparation Products
- Phenol,4-ethyl-3-methyl- (1123-94-0)
- Phenol, 3,5-diethyl- (1197-34-8)
- Benzene,1-methyl-4-(1-methylpropyl)- (1595-16-0)
- 2-methoxy-3-methylphenol (18102-31-3)
- (2-methylbut-3-en-2-yl)benzene (18321-36-3)
- 1,3-Cyclohexadiene,1-methyl-4-(1-methylethenyl)- (18368-95-1)
- 2-Methyl-1H-indene (2177-47-1)
- 4-Ethylguaiacol (2785-89-9)
- Cyclopentane,1,2,4-trimethyl- (2815-58-9)
- 2-Ethyl-m-xylene (2870-04-4)
- 1-Ethyl-4-vinylbenzene (>80%) (3454-07-7)
- 2-Ethyl-4-methylphenol (3855-26-3)
- 3′,5′-Dimethoxyacetophenone (39151-19-4)
- Indane (496-11-7)
- 1-methyl-4-(2-methylpropyl)benzene (5161-04-6)
- 2,4,6-Trimethylphenol (527-60-6)
- o-Cymene (527-84-4)
- 2,6-Dimethoxytoluene (5673-07-4)
- 2,6-Dimethylnaphthalene (581-42-0)
- 2-Ethyl Toluene (611-14-3)
- 4-Ethyltoluene (622-96-8)
- 1,2,3-Trimethoxybenzene (634-36-6)
- 2-Propylphenol (644-35-9)
- 3,4,5-Trimethoxytoluene (6443-69-2)
- trans-1,2-Dimethylcyclohexane (6876-23-9)
- 1-Methyl-1H-indene (767-59-9)
- 4'-Hydroxy-3'-methylacetophenone (876-02-8)
- 1,2,4-Triethylbenzene (877-44-1)
- 2-Ethylphenol (90-00-6)
- Guaiacol (90-05-1)
- 2,6-Dimethoxyphenol (91-10-1)
- 4-Ethyl-1,2-dimethylbenzene (934-80-5)
- 2-Methoxy-4-methylphenol (93-51-6)
- Indene (95-13-6)
- Benzene, 1-methyl-4-(1-methyl-2-propenyl)- (97664-18-1)
2-Ethyl-4-methylphenol Related Literature
-
1. Thiophen derivatives. Part XVI. The Vilsmeier–Haack reaction with 3- and 4-methoxybenzo[b]thiophenA. Ricci,D. Balucani,N. P. Buu-Ho? J. Chem. Soc. C 1967 779
-
G. Baddeley J. Chem. Soc. 1944 330
-
Bo Yuan,Ze Wang,Wenli Song,Songgeng Li New J. Chem. 2019 43 8250
-
Jinbo Chen,Songmao Li RSC Adv. 2020 10 2160
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